Cas no 692-96-6 (3-Heptene, 2-methyl-,(3E)-)

• Product Name: 3-Heptene, 2-methyl-,(3E)-
• CAS No: 692-96-6
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 506677
• PubChem ID: 5357255
• Update Time: 2025-04-19

3-Heptene, 2-methyl-,(3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptene, 2-methyl-,(3E)-
• (E)-2-methylhept-3-ene
• trans 2-Methyl-3-heptene
• (E)-2-Methyl-3-heptene
• 2-Methyl-trans-3-heptene
• trans-2-Methyl-3-heptene
• DTXSID701025812
• Q27254576
• NSC 73950
• NSC-73950
• 1,1-DIMETHYL-TRANS-2-HEXENE
• UNII-2D09XU76OG
• (3E)-2-Methyl-3-heptene
• J110.413F
• 692-96-6
• 3-Heptene, 2-methyl-
• NS00042331
• 2D09XU76OG
• AKOS024429105
• 2-Methyl-3-heptene, (3E)-
• 3-Heptene, 2-methyl-, (E)-
• EINECS 211-735-3
• 2-METHYL-3-HEPTENE
• CYEZJYAMLNTSKN-VOTSOKGWSA-N
• CYEZJYAMLNTSKN-UHFFFAOYSA-N
• NSC73950
• 3-Heptene, 2-methyl-, (3E)-

• Inchi： 1S/C8H16/c1-4-5-6-7-8(2)3/h6-8H,4-5H2,1-3H3/b7-6+
• InChI Key： CYEZJYAMLNTSKN-VOTSOKGWSA-N
• SMILES： C(C)(C)/C=C/CCC

Computed Properties

• Exact Mass: 112.12528
• Monoisotopic Mass: 112.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 60.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7020
• Melting Point: -103.01°C (estimate)
• Boiling Point: 113.98°C
• Refractive Index: 1.4050
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons